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Compound of Interest

Compound Name:
Methyl 1-

bromocyclobutanecarboxylate

Cat. No.: B1583443 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyl 1-bromocyclobutanecarboxylate

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the safety considerations, handling

protocols, and emergency procedures for Methyl 1-bromocyclobutanecarboxylate (CAS No.

76549-33-4). As a reactive intermediate crucial in the synthesis of complex organic molecules

for pharmaceuticals and other advanced materials, a thorough understanding of its properties

is paramount for ensuring laboratory safety and experimental integrity.[1] This document moves

beyond a standard Safety Data Sheet (SDS) to provide field-proven insights and explain the

causality behind essential safety protocols.

Compound Identification and Physicochemical
Profile
Methyl 1-bromocyclobutanecarboxylate is a colorless liquid characterized by a strong odor.

[1] It is sparsely soluble in water but readily dissolves in most organic solvents.[1] Its utility as a

building block in organic synthesis stems from the reactive carbon-bromine bond on a strained

cyclobutane ring, making it a valuable intermediate for creating more complex molecular

architectures.[1]

Key Identifiers and Properties:
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Property Value Source

Chemical Name
Methyl 1-bromocyclobutane-1-

carboxylate
[1]

Synonyms

1-bromo cyclobutane

carboxylate, methyl α-

bromocyclobutanecarboxylate

[1]

CAS Number

76549-33-4 (Note: Some

sources may incorrectly list

51175-79-2)

[1]

Molecular Formula C₆H₉BrO₂ [1]

Molar Mass 193.04 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point
85-88 °C at 12 mmHg (for

ethyl analog)
[2]

Density
1.279 g/mL at 25 °C (for ethyl

analog)
[2]

Flash Point
79 °C (174.2 °F) - closed cup

(for ethyl analog)
[2]

Note: Due to limited publicly available data for the methyl ester, some physical properties are

cited from its close structural analog, Ethyl 1-bromocyclobutanecarboxylate (CAS 35120-18-4).

This is a common and accepted practice for preliminary safety assessment, but users should

verify properties for their specific material.

Hazard Identification and GHS Classification
The primary hazard associated with this class of compounds is their corrosive nature. Based on

data from structurally analogous compounds like 1-bromocyclobutanecarboxylic acid and its

ethyl ester, Methyl 1-bromocyclobutanecarboxylate should be handled as a substance that

can cause severe skin burns and serious eye damage.[2][3][4]

Globally Harmonized System (GHS) Classification (Inferred from Analogs):
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin Corrosion 1B

H314: Causes

severe skin

burns and eye

damage

Danger

Eye Damage 1

H314: Causes

severe skin

burns and eye

damage

Danger

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
Warning

This classification is based on data for 1-bromocyclobutane-1-carboxylic acid and Ethyl 1-

bromocyclobutanecarboxylate.[2][3][5] Users must consult the specific SDS provided by their

supplier.

The underlying cause for this corrosivity is the compound's ability to hydrolyze, potentially

releasing hydrobromic acid (HBr), and its nature as an alkylating agent. Contact with tissue can

lead to rapid chemical burns and irreversible damage.

Engineering Controls: The First Line of Defense
Before any personal protective equipment is considered, the work environment must be

engineered to minimize exposure. The principle of ALARA (As Low As Reasonably Achievable)

is the cornerstone of laboratory safety.

Chemical Fume Hood: All handling of Methyl 1-bromocyclobutanecarboxylate must be

performed inside a certified chemical fume hood.[6] This is non-negotiable. The hood

contains vapors and provides a physical barrier against splashes.

Safety Shower and Eyewash Station: An ANSI-compliant safety shower and eyewash station

must be located within a 10-second, unobstructed travel distance from the workstation.[7]

Regular testing of this equipment is mandatory. Their immediate availability is critical for

mitigating the severity of an accidental exposure.
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Personal Protective Equipment (PPE): A Self-
Validating System
Proper PPE is essential, not just as a requirement, but as a system that validates the user's

understanding of the risks. Each component is chosen for a specific, justifiable reason.

Eye and Face Protection: At a minimum, tightly fitting safety goggles conforming to EN 166

(EU) or ANSI Z87.1 (US) standards are required.[3] Given the severe corrosive potential, the

use of a full face shield over safety goggles is strongly recommended to protect the entire

face from splashes.[2][8]

Skin Protection:

Gloves: Standard nitrile or neoprene gloves should be worn. However, it is crucial to

understand that no glove material offers indefinite protection. For prolonged operations,

check the manufacturer's breakthrough time data. Always double-glove if there is a

significant risk of splash. Inspect gloves for any signs of degradation or puncture before

use.[9][10]

Lab Coat/Gown: A flame-resistant lab coat is required. For operations involving larger

quantities (>100 mL), a chemically resistant apron over the lab coat provides an additional

layer of protection. Cuffed sleeves are preferable to prevent chemicals from entering.[3]

Respiratory Protection: Under normal operating conditions within a functional fume hood,

respiratory protection is not typically required. However, if there is a system failure or a large

spill, a full-face respirator with a combination organic vapor/acid gas cartridge (e.g., ABEK

type) should be used by trained emergency response personnel.[2][4]
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Preparation & Assessment

Final Check

Begin Work with
Methyl 1-bromocyclobutanecarboxylate

Assess Task:
Quantity? Splash potential?

eyes

Always

hands

Always

body

Always

face

High splash potential

Verify all PPE is correctly worn
and in good condition.

Proceed with Experiment

Click to download full resolution via product page

Step-by-Step Safe Handling Protocol
This protocol outlines the essential steps for safely measuring and dispensing the reagent. The

causality for each step is explained to instill a deep understanding of the procedure.
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Preparation:

a. Clear the Fume Hood: Ensure the work area is uncluttered. This minimizes the risk of

accidental spills caused by knocking over equipment.

b. Assemble Materials: Place a calibrated scale, secondary containment (e.g., a shallow

plastic tray), the reagent bottle, a receiving flask, and appropriate dispensing tools (e.g.,

glass pipette, syringe) inside the hood.

c. Don PPE: Put on all required PPE as determined by your risk assessment before

handling the chemical bottle.

Dispensing:

a. Grounding: If transferring large quantities, ensure all metal containers are grounded to

prevent static discharge, which could be an ignition source.[11][12]

b. Open the Container: Slowly unscrew the cap to gently release any built-up pressure.

The reagent should be stored under an inert atmosphere; this minimizes degradation and

pressure changes.[1]

c. Perform the Transfer: Use a clean glass pipette or syringe to transfer the desired

amount from the reagent bottle to the receiving flask. Perform this action over the

secondary containment to catch any drips.

d. Seal Containers: Immediately and securely recap the main reagent bottle and the

receiving flask. Never leave containers open.

Cleanup:

a. Decontaminate Tools: Rinse any reusable tools (pipettes, syringes) with an appropriate

solvent (e.g., isopropanol) inside the fume hood, collecting the rinse as chemical waste.

b. Wipe Down Surfaces: Using a disposable cloth dampened with 70% ethanol or

isopropanol, wipe down the work surface within the fume hood.
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c. Doff PPE: Remove PPE in the correct order (gloves first, then face shield/goggles, then

lab coat) to avoid cross-contamination.

d. Personal Hygiene: Immediately wash hands thoroughly with soap and water after the

procedure is complete.[5][13]

Emergency Procedures: Rapid and Correct
Response
In the event of an emergency, a pre-planned, logical response is critical to minimizing harm.

First-Aid Measures:

Eye Contact: This is a medical emergency. Immediately flush the eyes with copious amounts

of water for at least 15 minutes at an eyewash station, holding the eyelids open.[3][14]

Remove contact lenses if present and easy to do.[3] Seek immediate medical attention

without delay.[4]

Skin Contact: Immediately remove all contaminated clothing while flushing the affected area

with water from a safety shower for at least 15 minutes.[14][15] Do not delay. Seek medical

attention.[1]

Inhalation: Move the affected person to fresh air at once.[3][16] If breathing is difficult, give

oxygen. If breathing has stopped, perform artificial respiration (if trained to do so) and seek

immediate emergency medical help.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[10] Get immediate medical help.[3]

Spill Response:

Small Spill (<100 mL):

Alert personnel in the immediate area.

Ensure you are wearing appropriate PPE (including respiratory protection if vapors are

significant).
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Contain the spill with an inert absorbent material like vermiculite, sand, or a commercial

chemical absorbent. Do not use combustible materials like paper towels.[6]

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed container for hazardous waste disposal.[5]

Decontaminate the area with a suitable solvent and wash with soap and water.

Large Spill (>100 mL):

Evacuate the laboratory immediately.

Alert others and activate the fire alarm if necessary to initiate a building-wide evacuation.

Call your institution's emergency response team or the local fire department.

Do not attempt to clean up a large spill unless you are a trained hazardous materials

responder.
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Incident Occurs!
(Spill or Exposure)

Is it a personnel
exposure?

Is it a large spill
(>100 mL)?

No (Spill)

Remove victim from source.
Administer First Aid.

Call for medical help immediately.

Yes

Evacuate the area.
Alert others.

Call emergency response.

Yes

Alert others.
Don PPE.

Contain with absorbent.
Collect for disposal.

No

Click to download full resolution via product page

Storage, Incompatibilities, and Disposal
Storage: The compound should be stored in a tightly sealed container under an inert

atmosphere (nitrogen or argon) in a cool, dry, and well-ventilated area, typically between 2-

8°C.[1][2] It should be stored away from incompatible materials in a designated area for

corrosive substances.[2]
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Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases, as

these can trigger vigorous or exothermic reactions.[6][17] The material is also sensitive to

moisture.[18]

Disposal: Dispose of waste material and empty containers in accordance with all local,

regional, and national regulations.[12] Waste should be collected in a designated, labeled

container for halogenated organic waste. Do not dispose of it down the drain.[5]

Toxicological Information: A Data-Driven
Perspective
Specific toxicological data such as LD50 or LC50 for Methyl 1-
bromocyclobutanecarboxylate is not readily available in public databases. However, the

known corrosive properties indicate that it is harmful if swallowed, inhaled, or absorbed through

the skin.[3][11]

Chronic exposure to other brominated organic compounds, like methyl bromide, has been

linked to neurological effects and irritation of the respiratory tract.[19][20] While a direct

correlation cannot be drawn without specific studies, this information underscores the

importance of minimizing any long-term, low-level exposure. The genotoxicity of methyl

bromide is also established, suggesting that caution should be exercised with related

compounds until data proves otherwise.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl 1-bromocyclobutanecarboxylate safety data
sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583443#methyl-1-bromocyclobutanecarboxylate-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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